4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine

• Molecular Formula: C20H22N4S
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 12-[4-(3-methylphenyl)piperazin-1-yl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
• InChI: InChI=1S/C20H22N4S/c1-14-4-2-5-15(12-14)23-8-10-24(11-9-23)19-18-16-6-3-7-17(16)25-20(18)22-13-21-19/h2,4-5,12-13H,3,6-11H2,1H3
• InChI Key: UEZZSXJHESCOGJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=C4C5=C(CCC5)SC4=NC=N3

Description

4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of cyclopenta[4,5]thieno[2,3-d]pyrimidine derivatives, which have shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptors and as an antagonist at the serotonin 5-HT2A receptors. This dual mechanism of action is thought to contribute to its therapeutic effects.
Biochemical and physiological effects:
4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in certain areas of the brain, which is thought to contribute to its antipsychotic and antidepressant effects. It has also been shown to decrease the levels of serotonin in certain areas of the brain, which is thought to contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine in lab experiments is its well-established pharmacological profile. It has been extensively studied in various animal models and has shown promising results. However, one of the limitations is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

There are several future directions for the study of 4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine. One direction is to further investigate its mechanism of action and its potential use in the treatment of various neurological and psychiatric disorders. Another direction is to develop more potent and selective derivatives of this compound that have fewer side effects and greater therapeutic efficacy. Additionally, the use of this compound in combination with other drugs or therapies may also be explored.

Synthesis Methods

The synthesis of 4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine involves the reaction of 3-methylphenylpiperazine and 4,5,6,7-tetrahydrothieno[2,3-c]pyridine-2-amine in the presence of a suitable catalyst. The reaction proceeds via a series of intermediate steps, and the final product is obtained after purification and isolation.

Scientific Research Applications

4-[4-(3-methylphenyl)-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine has been studied extensively for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. It has also been studied for its potential use in the treatment of various neurological and psychiatric disorders, such as schizophrenia, bipolar disorder, and anxiety disorders.